Endogenous Metabolite
  • Retinol Palmitate
    Retinol Palmitate
    • Cat. No.:
    • B000602
    • CAS No.:
    • 79-81-2
    • Molecular Formula:
    • C36H60O2
    • Molecular Weight:
    • 524.9 g/mol
    Description
    All-trans-retinyl palmitate is an all-trans-retinyl ester obtained by formal condensation of the carboxy group of palmitic (hexadecanoic acid) with the hydroxy group of all-trans-retinol. It is used in cosmetic ...
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  • Anteisoheptadecanoic acid
    Anteisoheptadecanoic acid
    • Cat. No.:
    • B164441
    • CAS No.:
    • 5918-29-6
    • Molecular Formula:
    • C17H34O2
    • Molecular Weight:
    • 270.5 g/mol
    Description
    14-methylhexadecanoic acid is a methyl-branched fatty acid that is hexadecanoic acid (palmitic acid) substituted by a methyl group at position 14. It has a role as a plant metabolite and a mammalian metabolite. ...
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  • disialyllacto-N-tetraose
    disialyllacto-N-tetraose
    • Cat. No.:
    • B1598031
    • CAS No.:
    • 61278-38-4
    • Molecular Formula:
    • C48H79N3O37
    • Molecular Weight:
    • 1290.1 g/mol
    Description
    prevents necrotising enterocolitis
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  • Euphol
    Euphol
    • Cat. No.:
    • B1671784
    • CAS No.:
    • 514-47-6
    • Molecular Formula:
    • C30H50O
    • Molecular Weight:
    • 426.7 g/mol
    Description
    Euphol is a triterpenoid.
    Euphol has been reported in Camellia sinensis, Euphorbia jolkinii, and other organisms with data available.
    from Euphorbia acaulis Roxb.;  structure given in first source...
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  • Quinate
    Quinate
    • Cat. No.:
    • B1679955
    • CAS No.:
    • 77-95-2
    • Molecular Formula:
    • C7H12O6
    • Molecular Weight:
    • 192.17 g/mol
    Description
    (-)-quinic acid is the (-)-enantiomer of quinic acid. It is a conjugate acid of a (-)-quinate. It is an enantiomer of a (+)-quinic acid.
    Quinate is a metabolite found in or produced by Escherichia coli (strai...
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  • D-Sorbitol-d2-2
    D-Sorbitol-d2-2
    • Cat. No.:
    • B15139406
    • CAS No.:
    • Molecular Formula:
    • C6H14O6
    • Molecular Weight:
    • 184.18 g/mol
    Description
    D-Sorbitol-d2-2 is a useful research compound. Its molecular formula is C6H14O6 and its molecular weight is 184.18 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Sorbitol-d2-2 suitable fo...
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  • D-Ribose-d2
    D-Ribose-d2
    • Cat. No.:
    • B15139421
    • CAS No.:
    • Molecular Formula:
    • C5H10O5
    • Molecular Weight:
    • 152.14 g/mol
    Description
    D-Ribose-d2 is a useful research compound. Its molecular formula is C5H10O5 and its molecular weight is 152.14 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Ribose-d2 suitable for many r...
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  • o-Toluic acid-13C
    o-Toluic acid-13C
    • Cat. No.:
    • B15557218
    • CAS No.:
    • Molecular Formula:
    • C8H8O2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    O-Toluic acid-13C is a useful research compound. Its molecular formula is C8H8O2 and its molecular weight is 137.14 g/mol. The purity is usually 95%.
    BenchChem offers high-quality o-Toluic acid-13C suitable...
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  • Cytarabine
    Cytarabine
    • Cat. No.:
    • B15565411
    • CAS No.:
    • 147-94-4; 69-74-9
    • Molecular Formula:
    • C9H13N3O5
    • Molecular Weight:
    • 243.22 g/mol
    Description
    Cytarabine can cause developmental toxicity according to an independent committee of scientific and health experts.
    Cytarabine appears as colorless crystals. Used as an antiviral agent.
    Cytarabine is a pyr...
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  • Guanoxyfen nitrate
    Guanoxyfen nitrate
    • Cat. No.:
    • B15573597
    • CAS No.:
    • Molecular Formula:
    • C10H16N4O4
    • Molecular Weight:
    • 256.26 g/mol
    Description
    Guanoxyfen nitrate is a useful research compound. Its molecular formula is C10H16N4O4 and its molecular weight is 256.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Guanoxyfen nitrate su...
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